Benzotrifluoride Benzotrifluoride α,α,α-Trifluorotoluene (TFT) is a potential substitute solvent for reactions carried out in dichloromethane and related solvents. It is also applicable in fluorous synthesis as an organic/fluorous hybrid solvent. TFT undergoes photocycloaddition with cyclopentene to form cyano-substituted tetracyclo[6.3.0.02,11.03,7]undec-9-enes. The nuclear magnetic resonance spectral data of TFT has been reported. The bimolecular rate constants of the aqueous phase reactions between sulfate and phosphate radicals with TFT have been determined by conventional flash-photolysis.
Benzotrifluoride appears as a clear colorless liquid with an aromatic odor. Flash point of 54°F. Vapors are heavier than air. Insoluble in water and slightly denser than water. May be toxic by inhalation.
(trifluoromethyl)benzene is a fluorohydrocarbon that is fluoroform in which the hydrogen is substituted by a phenyl group. It has a role as a solvent and an environmental contaminant. It is a fluorohydrocarbon and a member of (trifluoromethyl)benzenes. It derives from a fluoroform.
Brand Name: Vulcanchem
CAS No.: 98-08-8
VCID: VC20864946
InChI: InChI=1S/C7H5F3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H
SMILES: C1=CC=C(C=C1)C(F)(F)F
Molecular Formula: C7H5F3
Molecular Weight: 146.11 g/mol

Benzotrifluoride

CAS No.: 98-08-8

Cat. No.: VC20864946

Molecular Formula: C7H5F3

Molecular Weight: 146.11 g/mol

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Benzotrifluoride - 98-08-8

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Description α,α,α-Trifluorotoluene (TFT) is a potential substitute solvent for reactions carried out in dichloromethane and related solvents. It is also applicable in fluorous synthesis as an organic/fluorous hybrid solvent. TFT undergoes photocycloaddition with cyclopentene to form cyano-substituted tetracyclo[6.3.0.02,11.03,7]undec-9-enes. The nuclear magnetic resonance spectral data of TFT has been reported. The bimolecular rate constants of the aqueous phase reactions between sulfate and phosphate radicals with TFT have been determined by conventional flash-photolysis.
Benzotrifluoride appears as a clear colorless liquid with an aromatic odor. Flash point of 54°F. Vapors are heavier than air. Insoluble in water and slightly denser than water. May be toxic by inhalation.
(trifluoromethyl)benzene is a fluorohydrocarbon that is fluoroform in which the hydrogen is substituted by a phenyl group. It has a role as a solvent and an environmental contaminant. It is a fluorohydrocarbon and a member of (trifluoromethyl)benzenes. It derives from a fluoroform.
CAS No. 98-08-8
Molecular Formula C7H5F3
Molecular Weight 146.11 g/mol
IUPAC Name trifluoromethylbenzene
Standard InChI InChI=1S/C7H5F3/c8-7(9,10)6-4-2-1-3-5-6/h1-5H
Standard InChI Key GETTZEONDQJALK-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C(F)(F)F
Canonical SMILES C1=CC=C(C=C1)C(F)(F)F
Boiling Point 208 to 210 °F at 760 mm Hg (NTP, 1992)
102.1 °C
103.46 °C
Colorform WATER WHITE LIQUID
Flash Point 54 °F (NTP, 1992)
54 °F (12 °C) (CLOSED CUP)
Melting Point -20.4 °F (NTP, 1992)
-29.1 °C
-29.05 °C

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